Cas no 1448030-95-2 (N'-cyclopentyl-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide)

N'-Cyclopentyl-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide is a specialized oxamide derivative featuring a cyclopentyl group and a methoxy-substituted thiophene moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The presence of the thiophene ring and methoxy group enhances its binding affinity in receptor interactions, while the oxamide backbone provides structural rigidity. Its well-defined molecular structure allows for precise modifications, making it valuable in drug discovery and development. The compound exhibits favorable physicochemical properties, including moderate solubility and stability, facilitating its use in synthetic applications.
N'-cyclopentyl-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide structure
1448030-95-2 structure
Product Name:N'-cyclopentyl-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide
CAS No:1448030-95-2
MF:C15H22N2O3S
MW:310.411782741547
CID:5821572
PubChem ID:71810421
Update Time:2025-06-03

N'-cyclopentyl-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide Chemical and Physical Properties

Names and Identifiers

    • N'-cyclopentyl-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide
    • AKOS024567871
    • F6451-0901
    • 1448030-95-2
    • N1-cyclopentyl-N2-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)oxalamide
    • N'-CYCLOPENTYL-N-[2-METHOXY-2-(5-METHYLTHIOPHEN-2-YL)ETHYL]ETHANEDIAMIDE
    • Inchi: 1S/C15H22N2O3S/c1-10-7-8-13(21-10)12(20-2)9-16-14(18)15(19)17-11-5-3-4-6-11/h7-8,11-12H,3-6,9H2,1-2H3,(H,16,18)(H,17,19)
    • InChI Key: LBOWKDBEECRHDG-UHFFFAOYSA-N
    • SMILES: C(NCC(OC)C1SC(C)=CC=1)(=O)C(NC1CCCC1)=O

Computed Properties

  • Exact Mass: 310.13511374g/mol
  • Monoisotopic Mass: 310.13511374g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 95.7Ų

N'-cyclopentyl-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide Pricemore >>

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Additional information on N'-cyclopentyl-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide

N'-cyclopentyl-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide: A Comprehensive Overview

The compound N'-cyclopentyl-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide (CAS No. 1448030-95-2) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its complex structure, which includes a cyclopentyl group, a methoxy-substituted ethyl chain, and a thiophene moiety. The presence of these functional groups makes it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of thiophene-containing compounds in the field of materials science, particularly in the development of advanced materials for electronic applications. The 5-methylthiophen-2-yl group in this compound contributes to its aromatic stability and electronic properties, making it a promising candidate for use in organic semiconductors and conductive polymers. Researchers have demonstrated that such compounds can exhibit excellent charge transport properties, which are essential for applications in flexible electronics and optoelectronic devices.

In addition to its electronic properties, the N'-cyclopentyl group plays a crucial role in enhancing the compound's thermal stability and mechanical robustness. This feature is particularly valuable in high-performance materials that are exposed to extreme conditions. Recent advancements in synthetic chemistry have enabled the precise control of molecular architectures, allowing scientists to tailor the properties of this compound for specific applications.

The oxamide functional group further enhances the compound's reactivity and compatibility with other chemical systems. This makes it an attractive candidate for use in catalytic processes and as a building block in medicinal chemistry. Recent research has explored the potential of this compound as a lead molecule in drug discovery, particularly in the development of bioactive agents targeting specific cellular pathways.

From an environmental perspective, the synthesis and application of N'-cyclopentyl-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide have been optimized to minimize ecological impact. Green chemistry principles have been incorporated into its production processes, ensuring that it meets modern sustainability standards. This aligns with global efforts to develop eco-friendly materials and technologies.

In conclusion, N'-cyclopentyl-N-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]oxamide (CAS No. 1448030-95-2) represents a cutting-edge material with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic and applied chemistry, positions it as a key player in the development of next-generation technologies. As research continues to uncover new possibilities for this compound, its role in shaping future innovations is likely to grow significantly.

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